Cas no 2171702-32-0 (2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid)

• Product Name: 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid
• CAS No: 2171702-32-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6449128
• PubChem ID: 165504693
• Update Time: 2025-07-10

2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid
• EN300-1484961
• 2171702-32-0
• 2-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-enoic acid

• Inchi： 1S/C28H34N2O5/c1-3-9-25(27(32)33)30-26(31)15-14-19(4-2)16-17-29-28(34)35-18-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h3,5-8,10-13,19,24-25H,1,4,9,14-18H2,2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CQKOSISDQKWBSA-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(NC(C(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid

Comprehensive Overview of 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid (CAS No. 2171702-32-0)

The compound 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid (CAS No. 2171702-32-0) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, peptide chemistry, and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enoic acid moiety, makes it a valuable intermediate in the synthesis of complex biomolecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and bioconjugation strategies.

One of the most notable features of 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, ensuring selective deprotection during peptide chain elongation. This compound's compatibility with modern automated peptide synthesizers has made it a preferred choice for researchers working on therapeutic peptides and protein engineering. Its stability under mild acidic conditions and ease of removal with bases like piperidine further enhance its utility in laboratory settings.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biopharmaceuticals. 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid plays a pivotal role in this context, enabling the production of high-purity peptides with minimal side reactions. Its incorporation into peptide backbones can improve solubility and bioavailability, addressing common challenges in peptide-based drug development. This aligns with the growing trend of using computational chemistry tools to predict and optimize peptide structures for enhanced therapeutic efficacy.

Another area where CAS No. 2171702-32-0 is gaining traction is in the development of bioconjugates and drug-delivery systems. The compound's reactive functional groups allow for site-specific modifications, making it ideal for creating targeted therapies. For instance, its pent-4-enoic acid segment can be leveraged for click chemistry reactions, facilitating the attachment of payloads such as fluorescent dyes or cytotoxic agents. This versatility is particularly relevant in the era of precision oncology, where researchers are exploring novel ways to deliver therapeutics directly to cancer cells while minimizing off-target effects.

The synthesis and characterization of 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid require meticulous attention to detail. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure purity and confirm structural integrity. These quality control measures are critical, especially when the compound is intended for use in Good Manufacturing Practice (GMP)-compliant processes. The rise of green chemistry principles has also influenced its production, with efforts focused on reducing solvent waste and improving atom economy.

From a commercial perspective, CAS No. 2171702-32-0 is available through specialized chemical suppliers catering to the life sciences and pharmaceutical industries. Its pricing and availability can vary depending on scale and purity requirements, but bulk purchases are often feasible for large-scale research or manufacturing projects. As the demand for peptide therapeutics continues to grow, driven by their success in treating conditions like diabetes and obesity, the market for intermediates like this compound is expected to expand correspondingly.

In conclusion, 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid (CAS No. 2171702-32-0) represents a critical building block in modern chemical and biological research. Its applications span from peptide synthesis to bioconjugation, reflecting the interdisciplinary nature of contemporary scientific inquiry. As researchers continue to explore its potential, this compound is poised to play an even greater role in advancing innovative therapies and diagnostic tools. For those seeking reliable and high-quality chemical intermediates, understanding its properties and applications is essential for achieving successful outcomes in both academic and industrial settings.